Cas no 53914-83-3 (3,6,9,12,15-Pentaoxabicyclo[15.3.1]heneicosa-1(21),17,19-triene)

3,6,9,12,15-Pentaoxabicyclo[15.3.1]heneicosa-1(21),17,19-triene structure
53914-83-3 structure
Product Name:3,6,9,12,15-Pentaoxabicyclo[15.3.1]heneicosa-1(21),17,19-triene
CAS No:53914-83-3
MF:C16H24O5
MW:296.358765602112
CID:374364
PubChem ID:104640
Update Time:2025-04-19

3,6,9,12,15-Pentaoxabicyclo[15.3.1]heneicosa-1(21),17,19-triene Chemical and Physical Properties

Names and Identifiers

    • 3,6,9,12,15-Pentaoxabicyclo[15.3.1]heneicosa-1(21),17,19-triene
    • 3,6,9,12,15-Pentaoxabicyclo(15.3.1)henicosa-1(21),17,19-triene
    • 3,6,9,12,15-pentaoxabicyclo[15.3.1]henicosa-1(21),17,19-triene
    • NS00057862
    • CCTXQZRVMJXSIR-UHFFFAOYSA-N
    • DTXSID30202196
    • 53914-83-3
    • EINECS 258-859-4
    • 3,6,9,12,15-Pentaoxabicyclo[15.3.1]henicosa-1(21),17,19-triene #
    • Inchi: 1S/C16H24O5/c1-2-15-12-16(3-1)14-21-11-9-19-7-5-17-4-6-18-8-10-20-13-15/h1-3,12H,4-11,13-14H2
    • InChI Key: CCTXQZRVMJXSIR-UHFFFAOYSA-N
    • SMILES: O1CCOCCOCCOCCOCC2C=CC=C(C=2)C1

Computed Properties

  • Exact Mass: 296.16242
  • Monoisotopic Mass: 296.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Density: 1.034
  • Boiling Point: 458.6°Cat760mmHg
  • Flash Point: 191°C
  • Refractive Index: 1.461
  • PSA: 46.15
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